1-tert-butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
Overview
Description
“1-tert-butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate” is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties .
Molecular Structure Analysis
The molecular formula of “1-tert-butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate” is C17H21NO4 . The average mass is 303.353 Da and the monoisotopic mass is 303.147064 Da .Chemical Reactions Analysis
Indole derivatives are often used as reactants in the preparation of various compounds. For example, they can be used in the preparation of substituted dihydroindole derivatives via palladium-catalyzed stereoselective carboaminoxylation reactions .Scientific Research Applications
Cancer Treatment
Indole derivatives have been found to have potential applications in the treatment of cancer. They have been shown to have cytotoxic effects on cancer cells, making them a promising area of research for the development of new anticancer drugs .
Antimicrobial Activity
Indole derivatives have also been found to have antimicrobial properties. They can inhibit the growth of various types of bacteria and fungi, making them useful in the development of new antimicrobial agents .
Anti-Inflammatory Activity
Some indole derivatives have been found to have anti-inflammatory properties. They can inhibit the production of pro-inflammatory cytokines, which are proteins that promote inflammation .
Antiviral Activity
Indole derivatives have been found to have antiviral properties. They can inhibit the replication of various types of viruses, making them a promising area of research for the development of new antiviral drugs .
Antidiabetic Activity
Some indole derivatives have been found to have antidiabetic properties. They can improve insulin sensitivity and glucose tolerance, making them a potential area of research for the development of new antidiabetic drugs .
Antimalarial Activity
Indole derivatives have been found to have antimalarial properties. They can inhibit the growth of Plasmodium parasites, which are the parasites that cause malaria .
Future Directions
properties
IUPAC Name |
1-O-tert-butyl 2-O-ethyl 5-methylindole-1,2-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c1-6-21-15(19)14-10-12-9-11(2)7-8-13(12)18(14)16(20)22-17(3,4)5/h7-10H,6H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTUBBFJXLFYUAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1C(=O)OC(C)(C)C)C=CC(=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80721387 |
Source
|
| Record name | 1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate | |
CAS RN |
1233086-44-6 |
Source
|
| Record name | 1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-Oxa-1-azabicyclo[3.3.1]non-6-yl)acetamide](/img/structure/B594579.png)
![56,60:2/'/',3/'/'][5,6]fullerene-C60-Ih](/img/structure/B594583.png)
![3',5'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid](/img/structure/B594588.png)